Cas no 59106-55-7 (Benzene, 1-bromo-5-chloro-2-methoxy-3-methyl-)

Benzene, 1-bromo-5-chloro-2-methoxy-3-methyl- structure
59106-55-7 structure
Product Name:Benzene, 1-bromo-5-chloro-2-methoxy-3-methyl-
CAS No:59106-55-7
MF:C8H8BrClO
MW:235.505520820618
CID:339814
PubChem ID:20517080
Update Time:2025-04-19

Benzene, 1-bromo-5-chloro-2-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-5-chloro-2-methoxy-3-methyl-
    • 1-bromo-5-chloro-2-methoxy-3-methylbenzene
    • SCHEMBL11271329
    • 59106-55-7
    • DTXSID70608310
    • Inchi: 1S/C8H8BrClO/c1-5-3-6(10)4-7(9)8(5)11-2/h3-4H,1-2H3
    • InChI Key: SSIJIKHMICMXGH-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C)=C1OC)Cl

Computed Properties

  • Exact Mass: 233.94474
  • Monoisotopic Mass: 233.94471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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